Cas no 91714-41-9 ((4-Bromophenyl)(indolin-7-yl)methanone)

(4-Bromophenyl)(indolin-7-yl)methanone structure

91714-41-9 structure

Product Name:(4-Bromophenyl)(indolin-7-yl)methanone

CAS No:91714-41-9

MF:C₁₅H₁₂BrNO

MW:302.16588306427

CID:2654900

PubChem ID:13408233

Update Time:2024-10-26

(4-Bromophenyl)(indolin-7-yl)methanone Chemical and Physical Properties

Names and Identifiers

- 1-(4-bromo-2,3-dihydro-1H-indol-7-yl)-2-phenylethanone
- (4-bromophenyl)(indolin-7-yl)methanone
- (4-Bromophenyl)(2,3-dihydro-1H-indol-7-yl)methanone (ACI)
- 726V4K49R2
- AKOS000280115
- (4-Bromophenyl)(2,3-dihydro-1H-indol-7-yl)methanone
- 7-(4-Bromobenzoyl)-2,3-dihydro-1H-indole
- 91714-41-9
- BCP33995
- Methanone, (4-bromophenyl)(2,3-dihydro-1H-indol-7-yl)-
- (4-bromophenyl)-(2,3-dihydro-1H-indol-7-yl)methanone
- Bromfenac Impurity 7
- (4-Bromophenyl)(indolin-7-yl)methanone
- Inchi： 1S/C15H12BrNO/c16-12-6-4-11(5-7-12)15(18)13-3-1-2-10-8-9-17-14(10)13/h1-7,17H,8-9H2
- InChI Key： LXJUSQJYSGMLNA-UHFFFAOYSA-N
- SMILES： O=C(C1C2NCCC=2C=CC=1)C1C=CC(Br)=CC=1

Computed Properties

Exact Mass: 315.02600
Monoisotopic Mass: 301.01023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 1.446±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 128-129 ºC (isopropanol )
Solubility: Almost insoluble (0.039 g/l) (25 º C),
PSA: 29.10000
LogP: 3.98050

(4-Bromophenyl)(indolin-7-yl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B144190-1mg	(4-Bromophenyl)(indolin-7-yl)methanone	91714-41-9		1mg	$ 190.00	2023-04-19
TRC	B144190-10mg	(4-Bromophenyl)(indolin-7-yl)methanone	91714-41-9		10mg	$ 1499.00	2023-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H906098-250mg	(4-bromophenyl)(2,3-dihydro-1H-indol-7-yl)methanone	91714-41-9	99%	250mg	2,025.00	2021-05-17

(4-Bromophenyl)(indolin-7-yl)methanone Production Method

Production Method 1

496-15-1

496-15-1

623-00-7

623-00-7

91714-41-9

91714-41-9

Reaction Conditions

1.1 Reagents: Aluminum chloride , Boron trichloride

Reference

: Antiinflammatory agents. 3. Synthesis and pharmacological evaluation of 2-amino-3-benzoylphenylacetic acid and analogs

Walsh, David A.; et al, Journal of Medicinal Chemistry, 1984, 27(11), 1379-88

Production Method 2

496-15-1

496-15-1

623-00-7

623-00-7

91714-41-9

91714-41-9

Reaction Conditions

1.1 Reagents: Aluminum chloride , Boron trichloride Solvents: Toluene ; reflux

Reference

: Preparation and pharmacological profile of 7-(α-Azolylbenzyl)-1H-indoles and indolines as new aromatase inhibitors

Marchand, Pascal; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(9), 1553-1555

(4-Bromophenyl)(indolin-7-yl)methanone Raw materials

(4-Bromophenyl)(indolin-7-yl)methanone Preparation Products

(4-Bromophenyl)(indolin-7-yl)methanone (91714-41-9)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

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